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Compound of Interest

Compound Name: Trimethylboron-d9

Cat. No.: B1602552 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

isotopically labeled compounds is crucial. This technical guide provides a focused overview of

Trimethylboron-d9, a deuterated form of trimethylboron, emphasizing its core molecular

properties.

Quantitative Data Summary
The primary distinction between trimethylboron and its deuterated isotopologue lies in their

molecular weights, a direct consequence of the substitution of hydrogen atoms with deuterium.

The chemical formulas also reflect this isotopic labeling. The table below offers a clear

comparison of these fundamental properties.

Compound Molecular Formula Molecular Weight ( g/mol )

Trimethylboron C₃H₉B[1][2][3][4] 55.92[1][3]

Trimethylboron-d9 C₃D₉B[5] 64.97[6][7][8]

Isotopic Relationship Visualization
To visually represent the relationship between these two compounds, the following diagram

illustrates the isotopic substitution process. This flowchart clarifies that Trimethylboron-d9 is

derived from Trimethylboron by replacing the nine hydrogen atoms with deuterium atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1602552?utm_src=pdf-interest
https://www.benchchem.com/product/b1602552?utm_src=pdf-body
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/trimethylborontmb.pdf
https://www.guidechem.com/dictionary/en/593-90-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylborane
https://www.echemi.com/products/pid_Rock45026-trimethylboron.html
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/trimethylborontmb.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylborane
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0692878.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylboron-d9
https://www.alfa-chemistry.com/trimethylboron-d9-cas-6063-55-4-item-191347.htm
https://www.calpaclab.com/trimethylboron-d9-5-grams/ala-t353335-5g
https://www.benchchem.com/product/b1602552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for generating Trimethylboron-d9.

It is important to note that while some sources may use the molecular formula C3H9B for

Trimethylboron-d9 for indexing purposes, the chemically accurate representation reflecting

the deuterium isotopes is C3D9B.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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